(4-((4-Cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(2,3-dimethoxyphenyl)methanone

• IUPAC Name: [4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-(2,3-dimethoxyphenyl)methanone
• InChI: InChI=1S/C20H25N3O3S/c1-25-17-5-3-4-15(19(17)26-2)20(24)23-10-8-22(9-11-23)12-18-21-16(13-27-18)14-6-7-14/h3-5,13-14H,6-12H2,1-2H3
• InChI Key: BEMMIWXWUNEAJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CC3=NC(=CS3)C4CC4
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

This would typically include the compound’s systematic name, its molecular formula, and its structure. The compound appears to contain a piperazine ring and a thiazole ring, both of which are common in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

This would involve a detailed description of the chemical reactions used to synthesize the compound. It would include the starting materials, the reaction conditions, and the yield of the product.

Molecular Structure Analysis

This could involve a variety of techniques, including X-ray crystallography, NMR spectroscopy, and mass spectrometry, to determine the compound’s molecular structure.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity. It could include looking at how the compound reacts with other substances, and what products are formed.

Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability.

Scientific Research Applications

Antidepressant Potential

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Antitumor Activity

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Cytotoxicity in Cancer Cells

• At a concentration of 50 µM, NA-2 was evaluated for cytotoxicity against healthy and cancer cells. .

Novel Compound Synthesis

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Antitubercular Activity

• Analogous compounds derived from pyridine and indole were investigated for in vitro antitubercular activity. .

Neuro-Psychopharmacological Research

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Mechanism of Action

Target of Action

Similar compounds have been evaluated for their tubulin polymerization inhibition . This suggests that the compound might interact with tubulin, a protein that is crucial for cell division and structure.

Mode of Action

For instance, it might inhibit tubulin polymerization, which can disrupt cell division and lead to cell death .

Pharmacokinetics

It is known that the piperazine ring, a common structural motif in this compound, can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Similar compounds have been observed to cause a loss of cell viability in certain cell lines . This suggests that the compound might have cytotoxic effects.

Safety and Hazards

This would involve looking at the compound’s toxicity, whether it’s a potential carcinogen, and what precautions need to be taken when handling it.